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Compound of Interest

Compound Name: L-Tryptophan-15N2,d8

Cat. No.: B12418019 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial availability

of the isotopically labeled amino acid L-Tryptophan-¹⁵N₂,d₈. It is designed to assist researchers,

scientists, and drug development professionals in sourcing this critical reagent for their studies.

This document outlines key product specifications from various suppliers, delves into the

metabolic pathways of tryptophan, and presents a typical experimental workflow for its use in

mass spectrometry-based research.

Commercial Supplier Analysis
L-Tryptophan-¹⁵N₂,d₈ is a specialized, stable isotope-labeled compound used as an internal

standard in quantitative mass spectrometry analysis, particularly in metabolomics and

pharmacokinetic studies. Several reputable suppliers offer this and other related isotopically

labeled tryptophan analogs. The following table summarizes the product specifications from

key commercial vendors to facilitate a comparative analysis for procurement.
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Supplier
Product
Name

Catalog
Number

Isotopic
Enrichment

Chemical
Purity

Available
Quantities

Cambridge

Isotope

Laboratories,

Inc. (CIL)

L-Tryptophan

(D₈, 98%;

¹⁵N₂, 98%)

DNLM-6904
D, 98%; ¹⁵N,

98%
≥98% 0.25 g

MedchemExp

ress

L-

Tryptophan-

¹⁵N₂,d₈

HY-N0623S4 Not specified Not specified
Contact for

details

Sigma-

Aldrich

L-

Tryptophan-

¹⁵N₂,d₈

Not directly

available;

offers other

labeled

variants such

as L-

Tryptophan-

¹³C₁₁,¹⁵N₂,d₈

≥97 atom %

¹³C
≥98% (CP)

Inquire for

bulk

Toronto

Research

Chemicals

(TRC)

L-

Tryptophan-

¹⁵N₂

TRC-

T794502
Not specified Not specified

25 mg, 50

mg, 100 mg

Eurisotop (a

subsidiary of

CIL)

L-

TRYPTOPHA

N (¹³C₁₁, 97-

99%; D₈, 97-

99%; ¹⁵N₂,

97-99%)

CDNLM-6816

¹³C, 97-99%;

D, 97-99%;

¹⁵N, 97-99%

98% 0.25 g

Understanding the Metabolic Landscape of L-
Tryptophan
L-Tryptophan is an essential amino acid with diverse metabolic fates that are crucial for various

physiological processes. The major metabolic pathways include the Kynurenine pathway and
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the Serotonin pathway. Understanding these pathways is critical for researchers using

isotopically labeled tryptophan to trace its metabolism and quantify its metabolites.

Key Metabolic Pathways of L-Tryptophan
L-Tryptophan serves as a precursor for the synthesis of the neurotransmitter serotonin (5-

hydroxytryptamine) and the hormone melatonin. Alternatively, the majority of dietary tryptophan

is metabolized via the kynurenine pathway, leading to the production of kynurenine and its

downstream metabolites, which are involved in immune regulation and neuronal function.
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Data Processing
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To cite this document: BenchChem. [A Technical Guide to Commercial Sourcing and
Application of L-Tryptophan-¹⁵N₂,d₈]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12418019#commercial-suppliers-of-l-tryptophan-
15n2-d8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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